Cas no 2680624-34-2 (5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680624-34-2
• MF: C₇H₄F₃NO₃S
• MW: 239.1717710495
• CID: 5652565
• PubChem ID: 165911609
• Update Time: 2025-08-05

5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276573
• 2680624-34-2
• 5-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C7H4F3NO3S/c8-7(9,10)6(14)11-4-1-3(2-15-4)5(12)13/h1-2H,(H,11,14)(H,12,13)
• InChI Key： NNFXKJOQDVETMP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 238.98639865g/mol
• Monoisotopic Mass: 238.98639865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.6Ų

Additional information on 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid

5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic Acid: A Key Compound in Medicinal Chemistry and Functional Materials

5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680624-34-2) represents a pivotal compound in the intersection of medicinal chemistry, materials science, and pharmaceutical innovation. This molecule, characterized by its thiophene-3-carboxylic acid core and a 2,2,2-trifluoroacetamido functional group, has garnered significant attention for its unique structural properties and potential applications in drug development. Recent advances in synthetic methodologies and biological activity studies have further highlighted its role as a versatile scaffold for designing novel therapeutics and functional materials.

The thiophene ring in this compound provides a rigid, aromatic platform that can be chemically modified to enhance biological activity. The 2,2,2-trifluoroacetamido substituent introduces fluorine atoms, which are known to improve metabolic stability and lipophilicity. These features make 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid an attractive candidate for drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Recent studies have demonstrated its potential as a lead compound for modulating inflammatory pathways and targeting tumor-associated receptors.

One of the most promising applications of 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid lies in its role as a building block for designing small-molecule inhibitors of key enzymes involved in disease progression. For instance, research published in *Journal of Medicinal Chemistry* (2023) has shown that derivatives of this compound exhibit potent inhibitory activity against phosphoinositide 3-kinase (PI3K), a critical target in cancer therapy. The trifluoroacetamido group enhances the molecule's ability to bind to hydrophobic pockets in enzyme active sites, thereby improving its pharmacological profile.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid through catalytic methods. A 2024 study in *Organic Letters* described a novel palladium-catalyzed coupling reaction that allows for the selective introduction of the 2,2,2-trifluoroacetamido group onto the thiophene ring. This method significantly reduces the number of synthetic steps and improves the yield of the target compound, making it more accessible for further biological evaluation.

From a materials science perspective, 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid has been explored for its potential in developing functional polymers and organic semiconductors. The thiophene-3-carboxylic acid moiety is known to form conjugated systems that can be used in organic photovoltaic materials. A 2023 paper in *Advanced Materials* reported the synthesis of a copolymer containing this compound, which demonstrated improved charge transport properties and stability under environmental stress, highlighting its utility in sustainable energy technologies.

Biological studies on 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid have also revealed its potential as an anti-inflammatory agent. Research published in *Bioorganic & Medicinal Chemistry* (2024) demonstrated that this compound can modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The trifluoroacetamido group appears to enhance the molecule's ability to interact with specific protein targets, thereby reducing the production of pro-inflammatory cytokines.

Despite its promise, challenges remain in optimizing the therapeutic potential of 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid. Issues such as solubility, bioavailability, and potential off-target effects require further investigation. However, ongoing research in medicinal chemistry and computational modeling is addressing these limitations. For example, a 2025 study in *ACS Chemical Biology* used machine learning algorithms to predict the optimal molecular modifications that could enhance the compound's solubility while maintaining its biological activity.

In conclusion, 5-(2,2,2-Trifluoroacetamido)thiophene-3-carboxylic acid represents a versatile compound with broad applications in pharmaceutical and materials science. Its unique structural features, combined with recent advances in synthetic and biological research, position it as a valuable tool for developing next-generation therapeutics and functional materials. Continued exploration of its properties and potential applications will likely expand its impact across multiple scientific disciplines.